![molecular formula C13H18N2O3 B7438104 N-(4-hydroxycyclohexyl)-N-methyl-4-oxo-1H-pyridine-2-carboxamide](/img/structure/B7438104.png)
N-(4-hydroxycyclohexyl)-N-methyl-4-oxo-1H-pyridine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-hydroxycyclohexyl)-N-methyl-4-oxo-1H-pyridine-2-carboxamide, commonly known as JWH-018, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. It was first synthesized in the early 1990s by John W. Huffman, a professor of organic chemistry at Clemson University. JWH-018 is a member of the aminoalkylindole family of compounds and acts as a potent agonist of the CB1 receptor.
Mechanism of Action
JWH-018 acts as a potent agonist of the CB1 receptor, which is primarily located in the brain and central nervous system. Activation of the CB1 receptor leads to a variety of physiological effects, including the release of neurotransmitters such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
JWH-018 has been shown to have a variety of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also has been shown to affect the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine.
Advantages and Limitations for Lab Experiments
One of the advantages of using JWH-018 in laboratory experiments is its potency and selectivity for the CB1 receptor. This allows researchers to study the effects of CB1 receptor activation in a controlled environment. However, the use of JWH-018 in laboratory experiments is limited by its potential for abuse and the lack of information regarding its long-term effects.
Future Directions
There are many potential future directions for research involving JWH-018. One area of interest is the development of new synthetic cannabinoids with improved therapeutic potential. Another area of interest is the investigation of the long-term effects of JWH-018 and other synthetic cannabinoids on the brain and central nervous system. Additionally, there is a need for further research into the potential risks associated with the use of JWH-018 and other synthetic cannabinoids.
Synthesis Methods
JWH-018 can be synthesized using a variety of methods, including the condensation of 1-(4-hydroxycyclohexyl) piperidine with 2-pyridinecarboxylic acid, followed by N-methylation using methyl iodide. Another method involves the reaction of 1-(4-hydroxycyclohexyl) indole with 2-chloropyridine, followed by N-methylation using dimethyl sulfate.
Scientific Research Applications
JWH-018 has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and anti-cancer properties. JWH-018 has also been investigated as a potential treatment for anxiety, depression, and other psychiatric disorders.
properties
IUPAC Name |
N-(4-hydroxycyclohexyl)-N-methyl-4-oxo-1H-pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3/c1-15(9-2-4-10(16)5-3-9)13(18)12-8-11(17)6-7-14-12/h6-10,16H,2-5H2,1H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWXCJSFLZIXSEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCC(CC1)O)C(=O)C2=CC(=O)C=CN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.